Cas no 93844-98-5 (2-(pyridin-4-yl)pyrazine)

• Product Name: 2-(pyridin-4-yl)pyrazine
• CAS No: 93844-98-5
• MF: C₉H₇N₃
• MW: 157.171981096268
• MDL: MFCD28246367
• CID: 4341407
• PubChem ID: 13331735
• Update Time: 2025-11-01

2-(pyridin-4-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 4-pyridinyl-
• 2-(pyridin-4-yl)pyrazine
• Pyrazine, 2-(4-pyridinyl)-
• 2-(4-Pyridinyl)pyrazine
• SCHEMBL17246864
• 93844-98-5
• SY167625
• TDA84498
• 2-pyridin-4-ylpyrazine
• EN300-198552
• G60092
• 4-pyraz-3-yl-pyridine
• 2-(4-Pyridyl)pyrazine
• MFCD28246367

• MDL： MFCD28246367
• Inchi： 1S/C9H7N3/c1-3-10-4-2-8(1)9-7-11-5-6-12-9/h1-7H
• InChI Key： LGMAQUKSVXFRJG-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=CC=2)=NC=CN=C1

Computed Properties

• Exact Mass: 157.063997236Da
• Monoisotopic Mass: 157.063997236Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(pyridin-4-yl)pyrazine

2-(Pyridin-4-yl)pyrazine (CAS No. 93844-98-5): A Versatile Heterocyclic Compound with Emerging Applications

2-(Pyridin-4-yl)pyrazine (CAS No. 93844-98-5) is a fascinating heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and broad potential applications. This pyridine-pyrazine hybrid molecule combines the electronic properties of both aromatic systems, making it particularly interesting for materials science, pharmaceutical research, and coordination chemistry. The compound's molecular structure features a pyridine ring connected to a pyrazine ring at the 4-position, creating a planar, conjugated system with interesting electronic delocalization characteristics.

The synthesis of 2-(pyridin-4-yl)pyrazine derivatives has become an active area of research, with scientists exploring various synthetic routes to optimize yield and purity. Modern approaches often involve palladium-catalyzed cross-coupling reactions or condensation reactions between appropriately functionalized precursors. Recent studies have shown that the introduction of electron-donating or electron-withdrawing groups on either ring can significantly alter the compound's electronic properties, opening up new possibilities for tailored molecular design in materials applications.

In the field of organic electronics, 2-(pyridin-4-yl)pyrazine has shown promise as a building block for novel materials. Its planar structure and extended π-conjugation make it suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaics. Researchers are particularly interested in how the nitrogen atoms' positions influence charge transport properties, with recent computational studies suggesting excellent electron-accepting capabilities. This aligns with current industry trends toward more efficient and sustainable electronic materials.

The pharmaceutical industry has also taken notice of pyridine-pyrazine hybrids due to their potential biological activities. While 93844-98-5 itself is primarily used as a research chemical, its structural analogs have demonstrated interesting pharmacological profiles in preliminary studies. The compound's ability to participate in hydrogen bonding and metal coordination makes it a valuable scaffold in medicinal chemistry, particularly for targeting protein-protein interactions that are difficult to address with traditional small molecules.

Coordination chemistry represents another exciting application area for 2-(pyridin-4-yl)pyrazine. The compound can act as a bidentate ligand, coordinating to metal centers through both nitrogen atoms. This property has been exploited to create novel coordination polymers and metal-organic frameworks (MOFs) with potential applications in gas storage, catalysis, and sensing. Recent publications highlight its use in constructing luminescent materials with tunable emission properties.

From a commercial perspective, the market for specialty heterocyclic compounds like 2-(pyridin-4-yl)pyrazine has been growing steadily. The global increase in demand for advanced materials and pharmaceutical intermediates has driven interest in such structurally diverse building blocks. Suppliers typically offer this compound in research quantities with high purity specifications, catering to academic and industrial researchers alike. Current pricing trends reflect its status as a specialty chemical with growing but still limited production scale.

Analytical characterization of CAS 93844-98-5 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography for structural confirmation. Purity assessment often employs HPLC with UV detection, while thermal properties are evaluated using differential scanning calorimetry. These analytical methods ensure the compound meets the stringent requirements of modern research applications where reproducibility is paramount.

Environmental and safety considerations for 2-(pyridin-4-yl)pyrazine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment should be used when handling the compound in powder form to avoid inhalation or contact. Storage recommendations typically suggest keeping the material in a cool, dry place away from strong oxidizing agents. Disposal should follow institutional guidelines for organic compounds.

Future research directions for pyridine-pyrazine hybrid molecules are likely to focus on expanding their applications in energy-related technologies. The compound's electronic properties make it particularly interesting for next-generation battery materials and electrocatalysts. Additionally, the development of more sustainable synthetic routes using green chemistry principles represents an important area for innovation, aligning with broader industry sustainability goals.

For researchers considering working with 2-(pyridin-4-yl)pyrazine, it's worth noting that the compound's solubility characteristics require careful solvent selection. It demonstrates moderate solubility in polar organic solvents like DMSO and DMF but limited solubility in water or nonpolar solvents. This property can be modified through appropriate functionalization, offering opportunities to tailor the compound for specific applications requiring particular solubility profiles.

The scientific literature contains numerous examples of 93844-98-5 derivatives with enhanced properties. Recent patents highlight modifications that improve thermal stability or introduce specific functional groups for targeted applications. These developments suggest that while the parent compound itself is valuable, its true potential may lie in serving as a platform for creating an entire family of related structures with diverse applications across multiple industries.

In conclusion, 2-(pyridin-4-yl)pyrazine (CAS No. 93844-98-5) represents an important class of heterocyclic compounds with growing significance in materials science and pharmaceutical research. Its unique combination of structural features and electronic properties continues to inspire innovative applications across multiple disciplines. As research into this compound and its derivatives progresses, we can expect to see even more exciting developments that leverage its versatile chemistry for advanced technological applications.